4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-methoxyethyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-4-hydroxy-1-(2-methoxyethyl)-2-pyridin-3-yl-2H-pyrrol-5-one
• InChI: InChI=1S/C21H18N2O5/c1-27-10-9-23-18(14-6-4-8-22-12-14)17(20(25)21(23)26)19(24)16-11-13-5-2-3-7-15(13)28-16/h2-8,11-12,18,25H,9-10H2,1H3
• InChI Key: DBWBIEWGVQOCOS-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(C(=C(C1=O)O)C(=O)C2=CC3=CC=CC=C3O2)C4=CN=CC=C4
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol

Description

4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-methoxyethyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H18N2O5 and its molecular weight is 378.384. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Complex Formation

The compound, known for its complex chemical structure, is involved in various branches of chemistry. It contributes to the preparation and properties of different protonated and/or deprotonated forms. A review highlights the versatile chemistry and properties of related compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, emphasizing their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity (Boča, Jameson & Linert, 2011).

Role in Hybrid Catalysts

Hybrid catalysts play a crucial role in the synthesis of complex organic compounds. The pyranopyrimidine core, closely related to the compound , is extensively used in the medicinal and pharmaceutical industries due to its bioavailability and broader synthetic applications. Recent research focuses on using diversified hybrid catalysts like organocatalysts, metal catalysts, and nanocatalysts for the development of pyranopyrimidine scaffolds, thus highlighting the importance of this compound class in pharmaceutical synthesis (Parmar, Vala & Patel, 2023).

Biological and Pharmacological Applications

Benzofuran, a core structural component of this compound, plays a significant role in drug discovery, especially in designing antimicrobial agents. The unique structural features and wide array of biological activities make it a privileged structure in the search for efficient antimicrobial candidates. Recent research underscores the potential of benzofuran derivatives, like psoralen, 8-methoxypsoralen, and angelicin, in treating skin diseases such as cancer or psoriasis. This highlights the significance of the benzofuran scaffold in developing new therapeutic agents (Hiremathad et al., 2015).